Cas no 2377608-31-4 (3-(Isobutanoy)phenylboronic acid)

• Product Name: 3-(Isobutanoy)phenylboronic acid
• CAS No: 2377608-31-4
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• CID: 5213810
• Update Time: 2025-06-18

3-(Isobutanoy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isobutanoy)phenylboronic acid

• Inchi： 1S/C10H13BO3/c1-7(2)10(12)8-4-3-5-9(6-8)11(13)14/h3-7,13-14H,1-2H3
• InChI Key： FCFJZCTYFIECHV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(B(O)O)C=1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(Isobutanoy)phenylboronic acid

Introduction to 3-(Isobutanoy)phenylboronic acid (CAS No: 2377608-31-4)

3-(Isobutanoy)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No) 2377608-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its phenyl and isobutanoy functional groups linked through a boronic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications, particularly in drug development and advanced material synthesis.

The structure of 3-(Isobutanoy)phenylboronic acid consists of a phenyl ring substituted with an isobutanoyl group at the para position, connected to a boronic acid functional group. The boronic acid moiety is particularly noteworthy as it participates in reversible coordination interactions with metals, making this compound useful in catalytic processes and as a ligand in coordination chemistry. The isobutanoyl group introduces a lipophilic character to the molecule, which can influence its solubility and interactions with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in boronic acids due to their role as key components in drug molecules and therapeutic agents. Boronic acids are known for their ability to form stable complexes with carbohydrates and other biomolecules, which has been exploited in the development of antiviral and anticancer drugs. For instance, 3-(Isobutanoy)phenylboronic acid could serve as a precursor or intermediate in the synthesis of novel boron-containing drugs that target specific biological pathways.

One of the most promising applications of 3-(Isobutanoy)phenylboronic acid lies in its potential use as a building block for materials with enhanced functionality. Boronic acids are widely employed in the synthesis of polymers, coatings, and sensors due to their ability to form covalent or non-covalent bonds under mild conditions. The incorporation of the isobutanoyl group into these materials could improve their thermal stability and mechanical properties, making them suitable for high-performance applications.

Recent research has also explored the use of 3-(Isobutanoy)phenylboronic acid in biocatalysis and green chemistry. The compound's ability to participate in metal-catalyzed reactions under ambient conditions aligns well with the growing trend toward sustainable chemical processes. For example, it could be utilized in asymmetric synthesis to produce enantiomerically pure compounds, which are essential for many pharmaceutical applications.

The boronic acid functional group in 3-(Isobutanoy)phenylboronic acid also makes it a valuable tool for studying molecular recognition processes. Boronate esters formed from boronic acids exhibit high affinity for diols and other polyhydroxy compounds, which has been leveraged in the development of sensors and diagnostic tools. This property could be exploited in biomedical applications, such as targeted drug delivery systems or biosensors.

In conclusion, 3-(Isobutanoy)phenylboronic acid (CAS No: 2377608-31-4) is a multifunctional compound with broad utility across multiple scientific disciplines. Its unique structural features and chemical properties position it as a key intermediate in pharmaceutical synthesis, a component in advanced materials, and a tool for biocatalytic and green chemistry applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, contributing to advancements in both academic research and industrial applications.